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Compound of Interest

Compound Name: 2-Butanone oxime
CAS No.: 96-29-7
Cat. No.: B179465
Get Quote
. J

Executive Summary & Chemical Profile[1][2]

2-Butanone oxime (MEKO) is a high-utility reagent primarily utilized as an oxygen scavenger
(anti-skinning agent) in alkyd resins and a reversible blocking agent for isocyanates in
polyurethane synthesis. Despite its utility, it presents a Category 1B Carcinogenicity hazard and
is a potent skin sensitizer.

This protocol departs from standard "safety data sheet" repetition. Instead, it focuses on the
mechanistic handling of MEKO—understanding how its chemical reactivity (oxime-isocyanate
equilibrium, hydrolysis) dictates the safety engineering required in a drug development or
polymer chemistry environment.

The "Dual Nature" of MEKO

« Ultility: Its nucleophilic oxime oxygen attacks electrophiles (like isocyanates), creating
thermally reversible bonds.

e Hazard: It is readily absorbed through the skin (LD50 Dermal Rabbit >1000 mg/kg, but
sensitizing) and metabolically linked to liver carcinoma in rodent models.
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Engineering Controls & Risk Assessment

Core Directive: Treat MEKO as a "Select Carcinogen." All manipulations must occur within a
containment device.

Parameter Requirement Scientific Rationale

MEKO has a low vapor
pressure (10.5 mmHg @ 20°C)

Class Il Biological Safety )
o ) ] compared to MEK, but its
Ventilation Cabinet (ducted) or Chemical ) ) )
carcinogenic potential
Fume Hood

mandates zero-inhalation

tolerance.

Flash point is ~63°C.
Store < 25°C; Process < 60°C Processing near this limit in

Temperature o o
(unless closed system) open air increases fire risk and
vapor concentration.
) MEKO is a solvent. Avoid PVC
] o Stainless Steel (316), PTFE, ] )
Material Compatibility or natural rubber tubing, which

Glass o
may swell or leach plasticizers.

Personal Protective Equipment (PPE) Matrix

CRITICAL WARNING: Standard nitrile exam gloves provide insufficient protection for prolonged
contact with MEKO. Ketones and oximes can permeate thin nitrile (< 4 mil) in under 10
minutes.

e Primary Barrier (Splash Protection): Double-gloved Nitrile (minimum 5 mil outer). Protocol:
Immediately remove and wash hands upon any visible splash.

» High-Risk Barrier (Spill Cleanup/Immersion): Butyl Rubber or Silver Shield/4H (Laminate)
gloves.

o Respiratory: If working outside a hood (strictly prohibited under this SOP, but for emergency
egress): Full-face respirator with OV (Organic Vapor) cartridges. P95 pre-filters are
recommended if aerosols are generated.
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Operational Protocols
Protocol A: Receipt and Storage (The "Yellowing"
Check)

MEKO is sensitive to oxidation. Pure MEKO is clear and colorless.[1]
 Inspection: Upon receipt, inspect the liquid against a white background.
o Clear: Usable.[2]

o Straw/Yellow: Mild oxidation (acceptable for crude blocking, unacceptable for precision
synthesis).

o Brown: Significant degradation. Discard as hazardous waste.

o Atmosphere: Store under an inert blanket (Nitrogen or Argon) to prevent the formation of

peroxides and color bodies.

Protocol B: Isocyanate Blocking (Synthesis Workflow)

Context: Creating a "blocked" isocyanate prepolymer that cures only upon heating.

Reactivity Logic: The reaction is exothermic. The oxime proton is acidic enough to protonate
the isocyanate nitrogen, while the oxygen attacks the carbonyl carbon.

Step-by-Step:

e Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser, nitrogen
inlet, and addition funnel.

o Charge: Add the isocyanate prepolymer (e.g., IPDI, HDI) and anhydrous solvent (e.g., Ethyl
Acetate).

o Equilibration: Heat to 50°C.
o Addition: Add MEKO dropwise via the addition funnel.

o Stoichiometry: Use a 1.05 molar equivalent of MEKO relative to NCO groups.
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o Rate Control: Monitor internal temperature. Do not allow exotherm to exceed 75°C
(thermal de-blocking can occur >120°C, but side reactions occur earlier).

 Validation (Self-Correcting Step):
o Take an aliquot every 30 minutes.
o Analyze via FT-IR.

o Endpoint: Disappearance of the NCO peak at 2270 cm~1. If the peak persists after 2
hours, add 0.05 eq additional MEKO.

Protocol C: Hydrolysis & Waste Management

Hazard: MEKO hydrolyzes in the presence of strong acids to release 2-Butanone (MEK) and
Hydroxylamine (or its salt). Hydroxylamine is unstable and potentially explosive upon heating.

e Segregation: NEVER mix MEKO waste with strong mineral acids (HCI, H2SOa).
e Quenching: If MEKO must be neutralized, dilute significantly with water. Do not acidify.

o Disposal: Label clearly as "Carcinogen: MEKO" and "Flammable." Incineration is the only
acceptable disposal method.

Visualizing the Safe Handling Lifecycle

The following diagram illustrates the critical decision nodes in the MEKO handling lifecycle,
emphasizing the "Stop/Go" validation points.
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Figure 1: Operational lifecycle of 2-Butanone Oxime, highlighting quality control checkpoints
(Receipt) and safety critical points (Waste/Dispensing).[2]

Emergency Procedures
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Scenario Immediate Action Secondary Action

Wash with soap and water for ) )
) Seek medical surveillance for
) 15 mins.[3] Do not use o )
Skin Contact sensitization signs
solvents (ethanol/acetone) as
_ (redness/edema).
they enhance absorption.

Consult ophthalmologist
Eye Contact Flush with water for 15 mins.[3] immediately (Risk of corneal

damage).

Absorb with vermiculite or
) Evacuate area. Don Butyl ]
Spill (>100mL) ] sand. Do not use combustible
gloves and respirator. ]
materials (sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.guidechem.com/encyclopedia/2-butanone-oxime-reaction-prod-dic1414249.html
https://www.fishersci.co.uk/store/msds?partNumber=11398025&productDescription%3D2-BUTANONE+OXIME%2C+99%25+++100ML&countryCode=GB&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/332828
https://webbook.nist.gov/cgi/inchi?ID=C96297&Mask=200
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-CH-Site/it_IT/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-818962&DocumentId=818962_EN_CY.PDF&DocumentType=MSD&Language=EN&Country=CY&Origin=PDP
https://www.jeeng.net/pdf-175061-97139?filename=97139.pdf
https://www.benchchem.com/product/b179465/docs#application-note-standard-operating-protocol-2-butanone-oxime-meko
https://www.benchchem.com/product/b179465/docs#application-note-standard-operating-protocol-2-butanone-oxime-meko
https://www.benchchem.com/product/b179465/docs#application-note-standard-operating-protocol-2-butanone-oxime-meko
https://www.benchchem.com/product/b179465/docs#application-note-standard-operating-protocol-2-butanone-oxime-meko
https://www.benchchem.com/product/b179465?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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